Cas no 1782665-98-8 (2-Bromo-3-fluoro-6-hydroxybenzoic acid)

• Product Name: 2-Bromo-3-fluoro-6-hydroxybenzoic acid
• CAS No: 1782665-98-8
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• CID: 4792888
• Update Time: 2025-06-13

2-Bromo-3-fluoro-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-6-hydroxybenzoic acid

• Inchi： 1S/C7H4BrFO3/c8-6-3(9)1-2-4(10)5(6)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： DNSGIMSYWRVRCA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Bromo-3-fluoro-6-hydroxybenzoic acid

Research Brief on 2-Bromo-3-fluoro-6-hydroxybenzoic Acid (CAS: 1782665-98-8) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-3-fluoro-6-hydroxybenzoic acid (CAS: 1782665-98-8) is a halogenated benzoic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility as a key intermediate in the development of enzyme inhibitors, receptor modulators, and other bioactive compounds.

The structural features of 2-bromo-3-fluoro-6-hydroxybenzoic acid, including its halogen substitutions and carboxylic acid functionality, make it particularly valuable for structure-activity relationship (SAR) studies. Researchers have utilized this compound in the design of novel kinase inhibitors, where the bromo and fluoro substituents play crucial roles in target binding and selectivity. Recent publications highlight its incorporation into compounds showing promising activity against various cancer cell lines.

In synthetic methodology development, 1782665-98-8 has been employed in palladium-catalyzed cross-coupling reactions, demonstrating excellent reactivity in Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 study published in the Journal of Medicinal Chemistry reported its successful use in constructing biaryl ether scaffolds with enhanced metabolic stability. The electron-withdrawing effects of the halogen atoms were found to significantly influence the reaction kinetics and product distribution.

Pharmacological investigations have revealed that derivatives of 2-bromo-3-fluoro-6-hydroxybenzoic acid exhibit interesting biological properties. Research teams have reported moderate to strong inhibitory activity against several protein targets, including carbonic anhydrases and phosphodiesterases. The compound's ability to participate in hydrogen bonding through its hydroxyl and carboxyl groups, combined with halogen bonding potential, makes it particularly valuable in fragment-based drug discovery approaches.

Recent advances in prodrug design have also incorporated 1782665-98-8 as a promoiety, taking advantage of its metabolic stability and controlled release properties. Studies have demonstrated that ester and amide derivatives of this compound can effectively mask polar functionalities in drug molecules, improving their pharmacokinetic profiles. This application has been particularly valuable in the development of CNS-targeted therapeutics where blood-brain barrier penetration is crucial.

From a safety and toxicology perspective, preliminary studies indicate that 2-bromo-3-fluoro-6-hydroxybenzoic acid exhibits favorable in vitro safety profiles, with minimal cytotoxicity observed in standard assays. However, researchers emphasize the need for comprehensive in vivo evaluation, particularly regarding potential bioaccumulation of the halogenated aromatic system. Current Good Manufacturing Practice (cGMP) synthesis routes for this compound are being developed to support its increasing use in preclinical studies.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) design, where its structural features could facilitate ternary complex formation with E3 ubiquitin ligases. Additionally, computational studies are underway to better understand its conformational preferences and electronic properties, which could inform more rational drug design strategies. The compound's unique combination of halogen atoms and functional groups continues to make it a valuable tool in modern medicinal chemistry.